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Abstract

C.1. Pigment Yellow 1, a monoazo pigment, has been a significant component in the coloration
industry for over a century. This technical guide provides a comprehensive overview of its
discovery, history, chemical properties, and synthesis. Detailed experimental protocols for its
laboratory preparation are presented, and extensive physicochemical data are summarized for
comparative analysis. This document serves as a core reference for researchers and
professionals requiring in-depth knowledge of this foundational organic pigment.

Introduction

C.I. Pigment Yellow 1, also known by trade names such as Hansa Yellow G, is a synthetic
organic pigment valued for its bright, greenish-yellow hue and good lightfastness.[1] Chemically
classified as an arylamide (or Hansa) yellow, it belongs to the broader class of azo pigments,
characterized by the presence of the nitrogen-nitrogen double bond (-N=N-) chromophore.[2]
Its primary applications are in the manufacturing of printing inks, paints, coatings, plastics, and
textiles.[3][4] While not a pharmaceutical agent, a thorough understanding of its synthesis and
properties is valuable for chemists and material scientists.

Discovery and History
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The development of C.I. Pigment Yellow 1 is intrinsically linked to the advent of synthetic
organic pigments in the early 20th century. The first of the arylide yellow series, Pigment
Yellow 1 was discovered in Germany by Hermann Wagner in 1909.[2] This discovery marked a
significant advancement, offering a stable and brilliant yellow alternative to the often toxic and
less lightfast inorganic yellow pigments of the time.

Commercial availability of Pigment Yellow 1 began around 1925, and its use became more
widespread after 1950, particularly as a safer substitute for cadmium-based yellows.[2] The
"Hansa" trade name was originally registered by Hoechst AG for their line of azo pigments.[5]

Chemical and Physical Properties

C.l1. Pigment Yellow 1 is chemically identified as 2-[(4-methyl-2-nitrophenyl)diazenyl]-3-0xo-N-
phenylbutanamide. Its fundamental properties are summarized in the tables below.

Identificati | S L

Property Value

Cl Name Pigment Yellow 1
Cl Number 11680

CAS Number 2512-29-0
Molecular Formula C17H16N4Oa4
Molecular Weight 340.33 g/mol

2-[(4-methyl-2-nitrophenyl)diazenyl]-3-oxo-N-
IUPAC Name 8 y phenyl) vl
phenylbutanamide

Physicochemical Properties
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Property Value
Physical Form Yellow powder
Melting Point 256 °C
Density 1.41 g/cm3

Oil Absorption 50 g/100g
Heat Stability 200 °C

pH 7

Fastness Properties

The fastness properties of a pigment indicate its resistance to various environmental and
chemical factors. The following table summarizes the fastness of C.I. Pigment Yellow 1 on a
scale of 1 to 8, where 8 represents the highest fastness.

Property Rating
Light Fastness 6-7
Water Resistance 5

Oil Resistance 5

Acid Resistance 5
Alkali Resistance 5
Ethanol Resistance 3
Xylene Resistance 3
Methyl Ethyl Ketone Resistance 3

Synthesis of C.I. Pigment Yellow 1

The synthesis of C.I. Pigment Yellow 1 is a classic example of an azo coupling reaction. The
overall process involves two main stages: the diazotization of an aromatic amine and the
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subsequent coupling of the resulting diazonium salt with a coupling agent.[5]

Overall Reaction Scheme

The synthesis proceeds as follows:

o Diazotization: 2-Nitro-p-toluidine is treated with nitrous acid (generated in situ from sodium
nitrite and a strong acid) to form the corresponding diazonium salt.

e Azo Coupling: The diazonium salt is then reacted with acetoacetanilide, which acts as the
coupling component, to yield the final pigment, C.I. Pigment Yellow 1.

Experimental Workflow Diagram
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Synthesis Workflow for C.I. Pigment Yellow 1
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Caption: A flowchart illustrating the key stages in the synthesis of C.l. Pigment Yellow 1.

Detailed Experimental Protocol
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This protocol provides a detailed methodology for the laboratory-scale synthesis of C.1.
Pigment Yellow 1.

Materials:

2-Nitro-p-toluidine

o Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNOz2)

o Acetoacetanilide

e Sodium Hydroxide (NaOH)

o Distilled Water

e Ice

Equipment:

o Beakers (assorted sizes)

o Magnetic stirrer and stir bar

e |ce bath

e Buchner funnel and filter flask

« Filter paper

e Drying oven

Procedure:

Part 1: Preparation of the Diazonium Salt Solution

e In a 250 mL beaker, dissolve a specific molar equivalent of 2-nitro-p-toluidine in a solution of
concentrated hydrochloric acid and water. Stir until fully dissolved.
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e Cool the solution to 0-5 °C in an ice bath with continuous stirring.
e In a separate beaker, prepare a solution of sodium nitrite in distilled water.

e Slowly add the sodium nitrite solution dropwise to the cooled 2-nitro-p-toluidine solution.
Maintain the temperature between 0-5 °C throughout the addition.

» After the addition is complete, continue stirring for an additional 15-20 minutes to ensure
complete diazotization. The resulting solution is the diazonium salt.

Part 2: Preparation of the Coupling Solution

e In a 500 mL beaker, dissolve a molar equivalent of acetoacetanilide in a dilute aqueous
solution of sodium hydroxide.

e Cool this solution to 0-5 °C in an ice bath.
Part 3: Azo Coupling Reaction

» Slowly add the cold diazonium salt solution to the cold coupling solution with vigorous
stirring. A yellow precipitate of C.l. Pigment Yellow 1 will form immediately.[6]

¢ Maintain the temperature below 10 °C during the coupling reaction.

 After the addition is complete, continue to stir the reaction mixture for 1-2 hours to ensure the
completion of the reaction.

Part 4: Work-up and Isolation
o Filter the resulting pigment slurry using a Buchner funnel under vacuum.

» Wash the filter cake thoroughly with distilled water until the filtrate is neutral and free of
soluble salts.

» Dry the collected pigment in a drying oven at 60-80 °C to a constant weight.

e The dried product is C.I. Pigment Yellow 1.
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Applications

C.l. Pigment Yellow 1 is widely used in various industrial applications due to its bright color and
good fastness properties. Its primary uses include:

e Printing Inks: It is a common pigment in offset, flexographic, and gravure printing inks.[3]

o Paints and Coatings: Used in both water-based and solvent-based decorative and industrial
paints.[3]

» Plastics: To impart a yellow color to a wide range of plastic products.[3]
» Textiles: For the pigment printing of fabrics.[3]

o Cosmetics: It is used as a colorant in some cosmetic products under the name CI 11680.[5]

Conclusion

C.l1. Pigment Yellow 1 represents a cornerstone in the history of synthetic organic pigments. Its
discovery paved the way for a new generation of high-performance colorants that offered
significant advantages over their inorganic predecessors. The straightforward and scalable azo
coupling synthesis, combined with its desirable coloristic and fastness properties, has ensured
its enduring importance in a multitude of industrial applications. This technical guide has
provided a detailed overview of its history, properties, and synthesis, offering a valuable
resource for professionals in the chemical and material sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.epsilonpigments.com/organic-pigments/Pigment-Yellow-1-ECY00101.html
https://www.specialchem.com/cosmetics/inci-ingredients/ci-11680
https://www.cuhk.edu.hk/chem/doc/s6_resourcebk/en-s_expt_08.pdf
https://www.benchchem.com/product/b1169947#discovery-and-history-of-the-compound-yellow-1
https://www.benchchem.com/product/b1169947#discovery-and-history-of-the-compound-yellow-1
https://www.benchchem.com/product/b1169947#discovery-and-history-of-the-compound-yellow-1
https://www.benchchem.com/product/b1169947#discovery-and-history-of-the-compound-yellow-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

